Cas no 1820648-06-3 (3-(2-Hydroxyethoxy)pyridin-2-ol)

3-(2-Hydroxyethoxy)pyridin-2-ol is a versatile heterocyclic compound featuring both a pyridine core and a hydroxyethoxy side chain. This structure imparts unique solubility and reactivity properties, making it valuable in pharmaceutical and chemical synthesis applications. The presence of hydroxyl groups enhances its ability to participate in hydrogen bonding, improving compatibility with polar solvents and facilitating derivatization. Its balanced hydrophilicity and lipophilicity make it suitable for intermediate use in drug development, particularly in modifying bioavailability. The compound's stability under mild conditions ensures reliable performance in synthetic pathways. Its dual functional groups allow for selective modifications, offering flexibility in designing complex molecular architectures.

3-(2-Hydroxyethoxy)pyridin-2-ol structure

1820648-06-3 structure

Product Name:3-(2-Hydroxyethoxy)pyridin-2-ol

CAS No:1820648-06-3

MF:C₇H₉NO₃

MW:155.151262044907

CID:4619138

Update Time:2025-06-08

3-(2-Hydroxyethoxy)pyridin-2-ol Chemical and Physical Properties

Names and Identifiers

- 3-(2-Hydroxyethoxy)pyridin-2-ol
- Inchi： 1S/C7H9NO3/c9-4-5-11-6-2-1-3-8-7(6)10/h1-3,9H,4-5H2,(H,8,10)
- InChI Key： PDBCOLDKVRMJKW-UHFFFAOYSA-N
- SMILES： C1(=O)NC=CC=C1OCCO

3-(2-Hydroxyethoxy)pyridin-2-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
A2B Chem LLC	AI40460-250mg	3-(2-Hydroxyethoxy)pyridin-2-ol	1820648-06-3	95%	250mg	$204.00	2024-04-20
A2B Chem LLC	AI40460-1g	3-(2-Hydroxyethoxy)pyridin-2-ol	1820648-06-3	95%	1g	$418.00	2024-04-20
1PlusChem	1P00I14C-250mg	3-(2-Hydroxyethoxy)pyridin-2-ol	1820648-06-3	95%	250mg	$263.00	2025-02-28
1PlusChem	1P00I14C-1g	3-(2-Hydroxyethoxy)pyridin-2-ol	1820648-06-3	95%	1g	$549.00	2025-02-28

3-(2-Hydroxyethoxy)pyridin-2-ol Related Literature

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3. Acenaphthenic hopanoids, a novel series of aromatised

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4. An amide probe as a selective Al3+ and Fe3+ sensor inside the HeLa and a549 cell lines: Pictet–Spengler reaction for the rapid detection of tryptophan amino acid†

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5. An integrated process of CO2 capture and in situ hydrogenation to formate using a tunable ethoxyl-functionalized amidine and Rh/bisphosphine system†

Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002

Additional information on 3-(2-Hydroxyethoxy)pyridin-2-ol

Comprehensive Overview of 3-(2-Hydroxyethoxy)pyridin-2-ol (CAS No. 1820648-06-3): Properties, Applications, and Industry Insights

In the rapidly evolving field of specialty chemicals, 3-(2-Hydroxyethoxy)pyridin-2-ol (CAS No. 1820648-06-3) has emerged as a compound of significant interest due to its unique structural properties and versatile applications. This heterocyclic derivative, featuring both a pyridine ring and a hydroxyethoxy side chain, offers a balance of hydrophilicity and reactivity, making it valuable in pharmaceutical intermediates, agrochemical formulations, and material science. Researchers and industry professionals frequently search for terms like "synthesis of 3-(2-Hydroxyethoxy)pyridin-2-ol", "CAS 1820648-06-3 applications", and "pyridine derivatives in drug development", reflecting its growing relevance.

The molecular structure of 3-(2-Hydroxyethoxy)pyridin-2-ol (CAS No. 1820648-06-3) combines a pyridin-2-ol core with a 2-hydroxyethoxy substituent, which enhances its solubility in polar solvents while retaining the aromatic stability of the pyridine ring. This dual functionality is particularly advantageous in green chemistry initiatives, where solvents like water or ethanol are preferred. Recent studies highlight its role as a ligand in catalysis and a building block for biodegradable polymers, aligning with global trends toward sustainable chemical processes. Searches for "eco-friendly pyridine derivatives" and "biodegradable polymer precursors" underscore this demand.

From a pharmaceutical perspective, 3-(2-Hydroxyethoxy)pyridin-2-ol is investigated for its potential as a prodrug moiety or metabolite in drug design. Its ability to modulate pharmacokinetic properties—such as improving oral bioavailability—has spurred research into analogs for central nervous system (CNS) therapeutics and anti-inflammatory agents. Queries like "pyridine-based drug delivery systems" and "hydrophilic drug modifications" frequently appear in academic literature and patent filings, indicating its translational potential.

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Quality control and analytical methods for 3-(2-Hydroxyethoxy)pyridin-2-ol are critical topics, with techniques like HPLC, NMR, and mass spectrometry ensuring purity for research and industrial use. Regulatory compliance with REACH and FDA guidelines further drives interest in "CAS 1820648-06-3 safety data" and "pyridine derivative regulations".

In summary, 3-(2-Hydroxyethoxy)pyridin-2-ol (CAS No. 1820648-06-3) exemplifies innovation at the intersection of chemistry, biology, and engineering. Its adaptability to sustainability goals and advanced material demands positions it as a key player in future technological advancements.